N-(4-chloro-2-methylphenyl)-2-phenylacetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C15H14ClNO/c1-11-9-13(16)7-8-14(11)17-15(18)10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: NNVOYUAYPBHELX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-phenylacetamide, also known as N-(4-chloro-2-methylphenyl)acetamide (CMPA), is a chemical compound that has been widely studied for its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of CMPA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, molecules that play a role in inflammation and pain. CMPA has also been shown to inhibit the activity of lipoxygenase (LOX) enzymes, which are involved in the production of leukotrienes, molecules that also play a role in inflammation.
Biochemical and physiological effects:
CMPA has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have herbicidal properties in plant models. In addition, CMPA has been shown to have low toxicity in animal models, making it a potentially safe compound for use in various applications.

Advantages and Limitations for Lab Experiments

One advantage of CMPA is its potential to be used as a building block for the synthesis of other compounds with potential applications in various fields. Another advantage is its low toxicity in animal models. However, one limitation of CMPA is its relatively low yield in some synthesis methods, which can make it difficult to produce large quantities of the compound for use in experiments.

Future Directions

There are several potential future directions for research on CMPA. One direction is the development of new synthesis methods that can increase the yield of the compound. Another direction is the investigation of the potential anti-inflammatory and analgesic effects of CMPA in human models. Additionally, further research is needed to fully understand the mechanism of action of CMPA and its potential applications in various fields.

Synthesis Methods

CMPA can be synthesized through a variety of methods, including the reaction between 4-chloro-2-methylaniline and phenylacetyl chloride in the presence of a base, such as sodium hydroxide. Other methods include the reaction between 4-chloro-2-methylaniline and phenylacetic acid in the presence of a dehydrating agent, such as thionyl chloride. The yield of CMPA can vary depending on the specific synthesis method used.

Scientific Research Applications

CMPA has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, CMPA has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. In agriculture, CMPA has been shown to have herbicidal properties, making it a potential candidate for weed control. In materials science, CMPA has been used as a building block for the synthesis of other compounds with potential applications in the development of new materials.